Cas no 391896-81-4 (4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate)

• Product Name: 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate
• CAS No: 391896-81-4
• MF: C₂₇H₂₁N₃O₄S₂
• MW: 515.603343725204
• CID: 6085574
• PubChem ID: 5835254
• Update Time: 2025-10-28

4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate
• Benzoic acid, 4-(1-pyrrolidinylsulfonyl)-, 4-[2-(2-benzothiazolyl)-2-cyanoethenyl]phenyl ester
• 4-[(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]phenyl 4-(pyrrolidine-1-sulfonyl)benzoate
• 391896-81-4
• SR-01000444638
• F0496-0419
• [4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]phenyl] 4-pyrrolidin-1-ylsulfonylbenzoate
• SR-01000444638-1
• AKOS024578773
• (E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate

• Inchi： 1S/C27H21N3O4S2/c28-18-21(26-29-24-5-1-2-6-25(24)35-26)17-19-7-11-22(12-8-19)34-27(31)20-9-13-23(14-10-20)36(32,33)30-15-3-4-16-30/h1-2,5-14,17H,3-4,15-16H2
• InChI Key： INVZKFHOBNWBTP-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C=C(C2=NC3=CC=CC=C3S2)C#N)C=C1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 515.09734851g/mol
• Monoisotopic Mass: 515.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 726.7±70.0 °C(Predicted)
• pka: -1.07±0.10(Predicted)

Additional information on 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate

Introduction to 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate (CAS No. 391896-81-4)

4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate, with the CAS number 391896-81-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazole moiety, a cyano group, and a pyrrolidine sulfonyl group. These functional groups contribute to its potential biological activities and therapeutic applications.

The benzothiazole ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It is often found in compounds with antimicrobial, antifungal, and anticancer properties. The presence of the benzothiazole moiety in this compound suggests that it may exhibit similar biological activities. Additionally, the cyano group is known to enhance the lipophilicity and metabolic stability of molecules, which can be advantageous in drug design.

The pyrrolidine sulfonyl group is another key feature of this compound. Pyrrolidine derivatives have been widely explored for their potential as inhibitors of various enzymes and receptors. The sulfonyl group, in particular, can improve the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical applications. The combination of these functional groups in a single molecule offers a unique profile that can be tailored for specific therapeutic needs.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anticancer activity against a range of cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. This makes 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate an attractive candidate for further investigation as an anticancer agent.

In addition to its anticancer properties, this compound has also shown promise in other therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property could be particularly useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound's high lipophilicity and good solubility contribute to its favorable pharmacokinetic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

In conclusion, 4-(1E)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 4-(pyrrolidine-1-sulfonyl)benzoate (CAS No. 391896-81-4) is a promising compound with a unique combination of structural features that confer multiple biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting candidate for further research and development in the pharmaceutical industry.